Cas no 1096303-16-0 (3-Chloro-6-(4-methoxypiperidin-1-yl)pyridazine)

• Product Name: 3-Chloro-6-(4-methoxypiperidin-1-yl)pyridazine
• CAS No: 1096303-16-0
• MF: C₁₀H₁₄ClN₃O
• MW: 227.690660953522
• CID: 5733983
• PubChem ID: 43216589
• Update Time: 2025-06-27

3-Chloro-6-(4-methoxypiperidin-1-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• AKOS009101723
• 3-chloro-6-(4-methoxypiperidin-1-yl)pyridazine
• 1096303-16-0
• F1967-4425
• SCHEMBL21588395
• 3-Chloro-6-(4-methoxypiperidin-1-yl)pyridazine

• Inchi： 1S/C10H14ClN3O/c1-15-8-4-6-14(7-5-8)10-3-2-9(11)12-13-10/h2-3,8H,4-7H2,1H3
• InChI Key： GRYBNNOYHXWAMR-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=N1)N1CCC(CC1)OC

Computed Properties

• Exact Mass: 227.0825398g/mol
• Monoisotopic Mass: 227.0825398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.2Ų

Additional information on 3-Chloro-6-(4-methoxypiperidin-1-yl)pyridazine

Professional Introduction to 3-Chloro-6-(4-methoxypiperidin-1-yl)pyridazine (CAS No. 1096303-16-0)

3-Chloro-6-(4-methoxypiperidin-1-yl)pyridazine, with the chemical formula C₉H₁₁ClN₄O, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The presence of both chloro and methoxypiperidine substituents makes it a versatile intermediate for synthesizing various bioactive molecules. In this comprehensive overview, we delve into the chemical characteristics, synthesis methods, and recent applications of this compound.

The molecular structure of 3-Chloro-6-(4-methoxypiperidin-1-yl)pyridazine features a pyridazine core substituted at the 3-position with a chloro group and at the 6-position with a 4-methoxypiperidine moiety. This specific arrangement imparts unique electronic and steric properties to the molecule, making it an attractive candidate for further functionalization. The pyridazine ring is known for its ability to engage in hydrogen bonding and π-stacking interactions, which are crucial for drug-receptor binding affinity. The chloro substituent at the 3-position enhances electrophilicity, facilitating nucleophilic substitution reactions that are pivotal in medicinal chemistry.

The synthesis of 3-Chloro-6-(4-methoxypiperidin-1-yl)pyridazine typically involves multi-step organic transformations. A common synthetic route begins with the reaction of 4-methoxypiperidine with a suitable pyridazine derivative under controlled conditions. The chlorination step is often performed using reagents such as phosphorus oxychloride (POCl₃) or thionyl chloride (SOCl₂), which efficiently introduce the chloro group while maintaining the integrity of the piperidine ring. Recent advances in catalytic methods have also shown promise in improving yield and selectivity during these transformations.

In recent years, 3-Chloro-6-(4-methoxypiperidin-1-yl)pyridazine has been explored as a key intermediate in the development of novel therapeutic agents. Its structural motif is reminiscent of several pharmacophores found in approved drugs, particularly those targeting central nervous system (CNS) disorders and inflammatory conditions. For instance, derivatives of this compound have shown promise in preclinical studies as potential inhibitors of enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The methoxypiperidine moiety, in particular, is known to enhance blood-brain barrier penetration, a critical factor for CNS drug discovery.

The pharmaceutical industry has been particularly interested in leveraging the electrophilic nature of the chloro group for further derivatization. By reacting 3-Chloro-6-(4-methoxypiperidin-1-yl)pyridazine with various nucleophiles, researchers have generated a library of compounds with diverse biological activities. These include kinase inhibitors, which are relevant to cancer therapy, and G protein-coupled receptor (GPCR) modulators, which have applications in treating cardiovascular and metabolic disorders. The versatility of this intermediate underscores its importance as a building block in medicinal chemistry.

Recent studies have also highlighted the potential of 3-Chloro-6-(4-methoxypiperidin-1-yl)pyridazine in addressing emerging therapeutic challenges. For example, researchers have investigated its role in developing antiviral agents against RNA viruses. The pyridazine core provides a scaffold that can be modified to interact with viral proteases or polymerases, potentially inhibiting viral replication. Additionally, the compound's ability to form stable hydrogen bonds makes it an excellent candidate for designing molecules that disrupt protein-protein interactions essential for viral pathogenesis.

The chemical stability and solubility profile of 3-Chloro-6-(4-methoxypiperidin-1-yl)pyridazine are also areas of active investigation. Modifications to improve solubility while maintaining biological activity have been explored through computational modeling and experimental optimization. These efforts are crucial for enhancing drug bioavailability and efficacy. Furthermore, green chemistry principles have been applied to develop more sustainable synthetic routes for this compound, reducing waste and minimizing hazardous byproducts.

In conclusion, 3-Chloro-6-(4-methoxypiperidin-1-yl)pyridazine represents a valuable asset in pharmaceutical research due to its structural versatility and broad range of potential applications. Its role as an intermediate in synthesizing bioactive molecules continues to be exploited across various therapeutic areas. As our understanding of disease mechanisms evolves, compounds like this one will remain at the forefront of drug discovery efforts aimed at developing safer and more effective treatments.